Cas no 54804-85-2 (Direct Black 154)

• Product Name: Direct Black 154
• CAS No: 54804-85-2
• MF: C₃₆H₂₉N₉Na₂O₇S₂
• MW: 809.78110575676
• CID: 375596
• PubChem ID: 135853616
• Update Time: 2025-04-19

Direct Black 154 Chemical and Physical Properties

Names and Identifiers

• Direct Black 154
• disodium 4-amino-3-[[4'-[(2,4-diaminophenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-5-hydroxy-6-(phenylazo)naphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-((4'-((2,4-diaminophenyl)azo)-3,3'-dimethyl(1,1'-biph
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-(2-(4'-(2-(2,4-diaminophenyl)diazenyl)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)diazenyl)-5-hydroxy-6-(2-phenyldiazenyl)-, sodium salt (1:2)
• 4-Amino-3-((4'-((2,4-diaminophenyl)azo)(1,1'-biphenyl-3,3'-dimethyl)-4-yl)azo)-5-hydroxy-6-(phenylazo)-2,7-naphthalenedisulfonic acid, disodium salt
• Direct black-154
• 4-Amino-3-[[4'-[(2,4-diaminophenyl)azo] (1,1'-biphenyl-3,3'-dimethyl)-4-yl]azo]-5-hydroxy-6-(phenylazo)-2,7-naphthalenedisulfonic acid, disodium salt
• disodium;4-amino-3-[[4-[4-[(2,4-diaminophenyl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]-5-hydroxy-6-phenyldiazenylnaphthalene-2,7-disulfonate
• 37372-50-2
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-((4'-((2,4-diaminophenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-5-hydroxy-6-(phenylazo)-, disodium salt
• EINECS 259-355-7
• NS00059324
• C.I. Direct Black 154
• DTXSID10889767
• Disodium 4-amino-3-((4'-((2,4-diaminophenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-5-hydroxy-6-(phenylazo)naphthalene-2,7-disulphonate
• 54804-85-2
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-[[4'-[(2,4-diaminophenyl)azo]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]azo]-5-hydroxy-6-(phenylazo)-, disodium salt
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-[2-[4'-[2-(2,4-diaminophenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-, sodium salt (1:2)

• Inchi： 1S/C36H31N9O7S2.2Na/c1-19-14-21(8-11-27(19)41-43-29-13-10-24(37)18-26(29)38)22-9-12-28(20(2)15-22)42-44-34-30(53(47,48)49)16-23-17-31(54(50,51)52)35(36(46)32(23)33(34)39)45-40-25-6-4-3-5-7-25;;/h3-18,46H,37-39H2,1-2H3,(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2/b43-41+,44-42+,45-40+;;
• InChI Key： DHQJMKJYFOHOSY-LVVAYCKLSA-L
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1)O)N)/N=N/C1C=CC(=CC=1C)C1C=CC(=C(C)C=1)/N=N/C1C=CC(=CC=1N)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 809.14307
• Monoisotopic Mass: 809.142675
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1660
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 300

Experimental Properties

• PSA: 286.85